![molecular formula C7H7BrN2O B057905 N-(6-bromopyridin-2-yl)acetamide CAS No. 25218-99-9](/img/structure/B57905.png)
N-(6-bromopyridin-2-yl)acetamide
Overview
Description
N-(6-bromopyridin-2-yl)acetamide, also known as BPA, is a brominated aromatic amide that has been widely used in organic synthesis and scientific research. It is an important building block for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and polymers. BPA is a versatile reagent and has been used in a variety of synthetic transformations, including the synthesis of heterocyclic compounds, polymers, and other organic molecules.
Scientific Research Applications
Antimicrobial Activity : N-(6-bromopyridin-2-yl)acetamide derivatives demonstrate significant antimicrobial properties. For instance, compounds synthesized from this derivative showed good antimicrobial activity, particularly against certain strains (Fahim & Ismael, 2019).
Chelating Properties in Copper(II) Complexes : this compound and its derivatives are noted for their excellent chelating properties, significantly influencing coordination number and geometry in copper(II) complexes (Smolentsev, 2017).
Antitumor Activity : Certain this compound derivatives have shown potent antiproliferative activity against cancer cell lines, indicating their potential as antitumor agents (Wu et al., 2017).
Anticonvulsant and Antidepressant Activity : Some derivatives of this compound exhibit promising anticonvulsant and antidepressant activities, offering potential therapeutic applications (Xie et al., 2013).
Potential in Photovoltaic Efficiency : Research suggests that certain this compound analogs might have applications in improving photovoltaic efficiency due to their light-harvesting efficiency and non-linear optical activity (Mary et al., 2020).
Corrosion Inhibition : this compound derivatives have been studied for their potential as corrosion inhibitors, particularly in acidic and oil mediums (Yıldırım & Cetin, 2008).
Antiviral Activity : Some derivatives containing the this compound moiety have shown anticytomegalovirus activity, indicating their potential use in antiviral therapies (Paramonova et al., 2020).
Imaging Applications in Medicine : this compound derivatives have been explored for their application in positron emission tomography (PET) imaging of translocator protein in ischemic brain and glioma (Fujinaga et al., 2017).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements include H302-H315-H319-H335 , indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P305+P351+P338 , advising to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of diarylureas, which are used as allosteric modulators . Allosteric modulators are substances that indirectly influence (either inhibit or activate) the effects of a primary ligand that directly activates or deactivates the function of a target protein.
Mode of Action
It’s known that allosteric modulators, which this compound is used to synthesize, work by binding to a site on the target protein that is distinct from the primary ligand’s binding site. This binding can either enhance or diminish the protein’s response to the primary ligand.
Biochemical Pathways
Pharmacokinetics
For instance, it has a high gastrointestinal absorption and is BBB (Blood-Brain Barrier) permeant . Its LogP values, which indicate its lipophilicity, range from 0.68 to 1.61 , suggesting it has the potential to cross biological membranes.
Result of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-(6-bromopyridin-2-yl)acetamide. For instance, it should be stored in a dry, cool place to avoid contact with strong oxidants and combustibles . It may cause irritation to the skin, eyes, and respiratory system, so appropriate personal protective equipment should be worn during its handling .
properties
IUPAC Name |
N-(6-bromopyridin-2-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O/c1-5(11)9-7-4-2-3-6(8)10-7/h2-4H,1H3,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZKOTMZRXXAOOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60438562 | |
Record name | N-(6-bromopyridin-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60438562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25218-99-9 | |
Record name | N-(6-bromopyridin-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60438562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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